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CAS No.: 142845-03-2

Cat. No.: B587200

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Skeletal muscle satellite cells are resident stem cells crucial for postnatal muscle growth,

maintenance, and repair.[1] Located between the basal lamina and the sarcolemma of muscle

fibers, these cells are typically quiescent in healthy adult muscle.[2] Upon injury or stimulation,

they become activated, proliferate, and differentiate to form new myofibers or fuse with existing

ones.[2]

M-cadherin (Cadherin-15), a calcium-dependent cell adhesion molecule, is a key surface

marker for satellite cells, expressed in both quiescent and activated states.[1][3] It mediates

homophilic cell-cell adhesion and is involved in myoblast fusion and the regulation of myogenic

differentiation.[4][5] The interaction of M-cadherin with the intracellular protein β-catenin is

critical for these processes, linking cell adhesion to intracellular signaling pathways that control

cell fate.[4][6]
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Quantifying the expression of M-cadherin on the surface of satellite cells using flow cytometry

provides a powerful tool to identify and isolate these cells, study their activation state, and

investigate the mechanisms of muscle regeneration. This application note provides a detailed

protocol for the isolation of satellite cells from mouse skeletal muscle and the subsequent

quantification of M-cadherin expression by flow cytometry.

M-cadherin Signaling Pathway
M-cadherin plays a dual role in satellite cells: mediating physical adhesion and initiating

intracellular signals. Through homophilic binding, M-cadherin establishes contact between

adjacent myoblasts or between a satellite cell and a myofiber. Its cytoplasmic tail is linked to

the actin cytoskeleton via a complex of catenin proteins, including β-catenin and α-catenin.[5]

This linkage is crucial for stable cell adhesion. Additionally, M-cadherin signaling can influence

myogenic differentiation by modulating the phosphorylation of β-catenin, thereby impacting Wnt

signaling pathways.[7]
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Caption: M-cadherin signaling pathway in myoblasts.

Experimental Workflow
The overall process involves the isolation of a single-cell suspension from skeletal muscle

tissue, followed by immunofluorescent labeling of cell surface markers and analysis using a

flow cytometer.
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Caption: Experimental workflow for satellite cell analysis.
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Quantitative Data Summary
M-cadherin is considered a reliable marker for quiescent satellite cells, with studies showing

that 94-100% of this population expresses the protein.[2][3] Its expression is maintained, and

potentially increased, during activation and proliferation.[8]

Marker
Quiescent
Satellite Cells

Activated/Proli
ferating
Myoblasts

Differentiating
Myoblasts

Reference

M-cadherin High (94-100%) High

High (Highest in

fusing

myoblasts)

[2][3][8]

Pax7 Positive Positive Downregulated [1]

CD34 Positive (most) Positive/Negative Negative [9][10]

Integrin α7 Positive Positive Positive [9][11]

MyoD Negative/Low Positive Positive [1]

Myogenin Negative Negative Positive [1]

Detailed Experimental Protocols
Protocol 1: Isolation of Mononuclear Cells from Mouse Skeletal Muscle

This protocol is adapted from established methods for isolating a single-cell suspension

containing satellite cells.[9][12][13]

Materials:

Hindlimb muscles from mice

DMEM (Dulbecco's Modified Eagle Medium)

Collagenase Type II (e.g., 0.2% w/v)

Pronase (e.g., 0.1% w/v) or Dispase
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Fetal Bovine Serum (FBS)

Phosphate-Buffered Saline (PBS)

70 µm and 40 µm cell strainers

Sterile dissection tools

50 mL conical tubes

Procedure:

Dissection: Euthanize the mouse according to institutional guidelines. Dissect hindlimb

muscles (e.g., Tibialis Anterior, Gastrocnemius) and place them in a petri dish containing

cold DMEM.

Mincing: Trim away fat and connective tissue. Mince the muscle tissue into a fine slurry using

sterile scissors or a scalpel.

First Enzymatic Digestion: Transfer the minced tissue to a 50 mL conical tube. Add 10 mL of

0.2% Collagenase II solution in DMEM. Incubate for 30-60 minutes at 37°C in a shaking

water bath.[12][13] Triturate the suspension every 15 minutes with a 10 mL serological

pipette to aid dissociation.

Second Enzymatic Digestion (Optional but Recommended): Pellet the cells by centrifugation

(e.g., 500 x g for 5 minutes). Discard the supernatant and resuspend the tissue in a Pronase

solution (0.1% in DMEM). Incubate for an additional 5-10 minutes at 37°C.[12] Note:

Pronase can be harsh on surface antigens; alternatively, use Dispase.

Inactivation: Stop the digestion by adding an equal volume of DMEM containing 10% FBS.

Filtration: Pass the cell suspension sequentially through a 70 µm and then a 40 µm cell

strainer into a fresh 50 mL conical tube to remove undigested tissue and debris.

Washing: Wash the cells by bringing the volume up to 40 mL with PBS + 2% FBS (FACS

Buffer). Centrifuge at 500 x g for 5 minutes. Discard the supernatant.
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Cell Counting: Resuspend the cell pellet in a known volume of FACS Buffer. Count the cells

using a hemocytometer or automated cell counter and determine viability (e.g., with Trypan

Blue). The cell suspension is now ready for antibody staining.

Protocol 2: Staining and Flow Cytometry Analysis for M-cadherin

Materials:

Isolated single-cell suspension

FACS Buffer (PBS + 2% FBS + 2 mM EDTA)

Fc Block (e.g., anti-mouse CD16/CD32)

Fluorochrome-conjugated antibodies (see table below)

Viability Dye (e.g., Propidium Iodide, 7-AAD, or a fixable viability dye)

Isotype control antibodies

FACS tubes

Recommended Antibody Panel:

Target Fluorochrome Purpose

CD45, CD31, Sca-1, Ter119 e.g., PE-Cy7
Lineage cocktail to exclude

non-myogenic cells (Lin-)

Integrin α7 e.g., APC
Positive marker for satellite

cells

CD34 e.g., PE
Positive marker for satellite

cells

M-cadherin e.g., FITC or AF488 Target of interest

Viability Dye e.g., PerCP-Cy5.5 Exclude dead cells

Procedure:
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Cell Aliquoting: Adjust the cell concentration to 1-10 x 10^6 cells/mL in cold FACS Buffer.

Aliquot 100 µL of the cell suspension (1-10 x 10^5 cells) into each FACS tube.

Fc Receptor Blocking: Add Fc Block to each tube according to the manufacturer's

instructions. Incubate for 10 minutes on ice to prevent non-specific antibody binding.

Antibody Staining: Add the pre-titrated primary antibodies (Lineage cocktail, Integrin α7,

CD34, M-cadherin, and corresponding isotypes in separate tubes) to the cells. Vortex gently

and incubate for 30 minutes on ice in the dark.

Washing: Add 2 mL of cold FACS Buffer to each tube. Centrifuge at 500 x g for 5 minutes.

Carefully decant the supernatant. Repeat the wash step.

Viability Staining: Resuspend the cell pellet in 200-400 µL of FACS Buffer containing the

viability dye (e.g., Propidium Iodide at 1 µg/mL).

Acquisition: Analyze the samples on a flow cytometer immediately. Acquire a sufficient

number of events for robust analysis (e.g., >100,000 events).

Gating Strategy:

Debris Exclusion: Gate on the main cell population using a Forward Scatter (FSC-A) vs. Side

Scatter (SSC-A) plot to exclude debris.[14]

Singlet Gating: Gate on single cells using an FSC-A vs. FSC-Height (FSC-H) or FSC-Width

(FSC-W) plot to exclude doublets.[15]

Viability Gating: Gate on viable cells by excluding events positive for the viability dye (e.g.,

PI- or 7-AAD-).

Lineage Exclusion: From the live singlet gate, exclude hematopoietic and endothelial cells by

gating on the population negative for the lineage markers (Lin-).[16][17]

Satellite Cell Identification: From the Lin- population, identify satellite cells by gating on the

Integrin α7+ and/or CD34+ population.[11][18]
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M-cadherin Quantification: Analyze the M-cadherin expression on the gated satellite cell

population (Lin- Integrin α7+ CD34+). Use a histogram to visualize the fluorescence intensity

and a corresponding isotype control to set the gate for M-cadherin positive cells. The

percentage of positive cells and the Mean Fluorescence Intensity (MFI) can be calculated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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